Cas no 852132-93-5 (3-methyl-6-phenyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide)
3-methyl-6-phenyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-b]thiazole-2-carboxamide, 3-methyl-N-(1-methylethyl)-6-phenyl-
- 3-methyl-6-phenyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide
-
- Inchi: 1S/C16H17N3OS/c1-10(2)17-15(20)14-11(3)19-9-13(18-16(19)21-14)12-7-5-4-6-8-12/h4-10H,1-3H3,(H,17,20)
- InChI Key: LBLGCJSMFWUNAA-UHFFFAOYSA-N
- SMILES: S1C(C(NC(C)C)=O)=C(C)N2C=C(C3=CC=CC=C3)N=C12
3-methyl-6-phenyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0650-0034-2μmol |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-5μmol |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-10μmol |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-20μmol |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-1mg |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-2mg |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-3mg |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-4mg |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-5mg |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F0650-0034-10mg |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852132-93-5 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
3-methyl-6-phenyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-methyl-6-phenyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide
3-Methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852132-93-5): An Overview
3-Methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852132-93-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazothiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.
The molecular structure of 3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide is characterized by a central imidazothiazole core substituted with a methyl group at the 3-position, a phenyl group at the 6-position, and an isopropylamino group at the 2-carboxamide position. This specific arrangement of functional groups imparts the molecule with a high degree of chemical stability and solubility, making it an attractive candidate for pharmaceutical development.
Recent studies have highlighted the potential of 3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, thereby reducing viral load and mitigating disease severity.
In addition to its antiviral properties, 3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide has shown promise in cancer research. A preclinical study conducted by a team of oncologists demonstrated that this compound selectively targets and induces apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways involved in cell cycle regulation and apoptosis induction.
The pharmacokinetic profile of 3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide has also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which may facilitate once-daily dosing regimens in clinical settings.
To further explore the therapeutic potential of 3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits minimal side effects.
In conclusion, 3-methyl-6-phenyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852132-93-5) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an important molecule for ongoing research in medicinal chemistry and drug discovery. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.
852132-93-5 (3-methyl-6-phenyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)